Cas no 1266962-78-0 (2-(4-Carboxyphenyl)methyl-4-thiazolecarboxylic Acid)

2-(4-Carboxyphenyl)methyl-4-thiazolecarboxylic Acid structure
1266962-78-0 structure
Product Name:2-(4-Carboxyphenyl)methyl-4-thiazolecarboxylic Acid
CAS No:1266962-78-0
MF:C12H9NO4S
MW:263.269161939621
MDL:MFCD19247637
CID:1060451
PubChem ID:75532104
Update Time:2025-04-20

2-(4-Carboxyphenyl)methyl-4-thiazolecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(4-Carboxyphenyl)methyl]-4-thiazolecarboxylic Acid
    • 2-[(4-carboxyphenyl)methyl]-1,3-thiazole-4-carboxylic acid
    • 2-[(4-carboxyphenyl)methyl]-1,3-thiazole-4-carboxylicacid
    • 2-(4-Carboxybenzyl)thiazole-4-carboxylic acid
    • NS-04114
    • 1266962-78-0
    • MFCD19247637
    • AKOS016402544
    • DB-260480
    • 2-(4-Carboxyphenyl)methyl-4-thiazolecarboxylic Acid
    • MDL: MFCD19247637
    • Inchi: 1S/C12H9NO4S/c14-11(15)8-3-1-7(2-4-8)5-10-13-9(6-18-10)12(16)17/h1-4,6H,5H2,(H,14,15)(H,16,17)
    • InChI Key: KMYGKCMFBRKZKM-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)O)N=C1CC1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 263.02522894g/mol
  • Monoisotopic Mass: 263.02522894g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 116Ų

2-(4-Carboxyphenyl)methyl-4-thiazolecarboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C181245-100mg
2-[(4-Carboxyphenyl)methyl]-4-thiazolecarboxylic Acid
1266962-78-0
100mg
$ 207.00 2023-04-18
TRC
C181245-1g
2-[(4-Carboxyphenyl)methyl]-4-thiazolecarboxylic Acid
1266962-78-0
1g
$ 1800.00 2023-09-08
TRC
C181245-1000mg
2-[(4-Carboxyphenyl)methyl]-4-thiazolecarboxylic Acid
1266962-78-0
1g
$ 1642.00 2023-04-18
OTAVAchemicals
2044067-50MG
2-[(4-carboxyphenyl)methyl]-1,3-thiazole-4-carboxylic acid
1266962-78-0 97%
50MG
$117 2023-06-25
OTAVAchemicals
2044067-100MG
2-[(4-carboxyphenyl)methyl]-1,3-thiazole-4-carboxylic acid
1266962-78-0 97%
100MG
$156 2023-06-25
OTAVAchemicals
2044067-250MG
2-[(4-carboxyphenyl)methyl]-1,3-thiazole-4-carboxylic acid
1266962-78-0 97%
250MG
$219 2023-06-25
A2B Chem LLC
AE38132-50mg
2-[(4-Carboxyphenyl)Methyl]-4-thiazolecarboxylic Acid
1266962-78-0 97%
50mg
$330.00 2024-04-20
A2B Chem LLC
AE38132-100mg
2-[(4-Carboxyphenyl)Methyl]-4-thiazolecarboxylic Acid
1266962-78-0 97%
100mg
$374.00 2024-04-20
A2B Chem LLC
AE38132-250mg
2-[(4-Carboxyphenyl)Methyl]-4-thiazolecarboxylic Acid
1266962-78-0 97%
250mg
$444.00 2024-04-20
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk